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Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175 Get Quote

The safe and compliant disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. For researchers, scientists, and professionals in drug

development, adherence to proper disposal protocols for substances like γ-Caprolactone is

paramount to protect both personnel and the environment. This guide provides detailed, step-

by-step procedures for the safe handling and disposal of γ-Caprolactone, ensuring compliance

with hazardous waste regulations.

Properties of γ-Caprolactone
Understanding the chemical and physical properties of γ-Caprolactone is the first step in

ensuring its safe handling and disposal.
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Property Value

CAS Number 695-06-7

Molecular Formula C₆H₁₀O₂

Form Liquid

Boiling Point 219 °C

Density 1.023 g/mL at 25 °C

Flash Point 98 °C (208.4 °F) - closed cup

Signal Word Warning

Hazard Classifications Eye Irritant

Storage Class Code 10 - Combustible liquids

Disposal Protocol for γ-Caprolactone
This protocol outlines the necessary steps for the proper disposal of γ-Caprolactone, from initial

handling to final disposal, in accordance with safety and regulatory standards.

Step 1: Waste Identification and Regulatory Compliance
Before disposal, it is crucial to classify the waste material in accordance with local, state, and

federal regulations.

Hazardous Waste Determination: Chemical waste generators must first determine if the

discarded chemical is classified as hazardous waste.[1] γ-Caprolactone is considered a

hazardous substance.[2]

Regulatory Framework: The management of hazardous waste in the United States is

governed by the Resource Conservation and Recovery Act (RCRA).[3][4] Generators are

responsible for the waste from its creation to its final disposal ("cradle-to-grave").[4]

Generator Status: Determine your facility's generator status (Large Quantity Generator,

Small Quantity Generator, or Very Small Quantity Generator) as this will dictate specific

requirements for storage, handling, and reporting.[3]
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Step 2: Personal Protective Equipment (PPE)
Prior to handling γ-Caprolactone waste, all personnel must be equipped with the appropriate

PPE to mitigate exposure risks.

Eye Protection: Wear safety glasses with side shields or chemical goggles.[2]

Hand Protection: Use chemical-resistant gloves, such as PVC.[2]

Skin Protection: Wear appropriate protective clothing to prevent skin contact.[5] Open cuts or

irritated skin should not be exposed to this material.[2]

Respiratory Protection: If working in a poorly ventilated area or if vapors are generated, use

a suitable respirator.[6]

Step 3: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent wider

contamination and exposure.

Minor Spills:

Remove all sources of ignition.[2]

Clean up the spill immediately.[2]

Absorb the spill with an inert material (e.g., sand, earth, vermiculite).

Collect the absorbed material and place it in a suitable, closed container for disposal.[5][7]

Major Spills:

Evacuate personnel from the immediate area and move upwind.[2]

Alert emergency responders, providing them with the location and nature of the hazard.[2]

Prevent the spill from entering drains or waterways.[5][6][8]

Step 4: Segregation and Storage of Waste
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Proper segregation and storage of γ-Caprolactone waste are essential to prevent dangerous

reactions and ensure safe handling.

Container: Store waste γ-Caprolactone in its original container or a compatible, properly

labeled metal can or drum.[2] Keep containers securely sealed.[2]

Labeling: Clearly label the waste container with "Hazardous Waste" and the name "gamma-
Caprolactone."[3]

Storage Location: Store waste containers in a cool, dry, well-ventilated area.[2]

Incompatibilities: Store away from incompatible materials such as oxidizing agents (nitrates,

peroxides, chlorine bleaches) and strong bases to avoid the risk of ignition or violent

reaction.[2][9][10]

Step 5: Disposal Procedures
Several options are available for the final disposal of γ-Caprolactone waste. The choice will

depend on local regulations and available facilities.

Recycling: Whenever possible, the material should be recycled.[2] Consult the manufacturer

for potential recycling or reclamation options.[2]

Licensed Disposal Company: The most common and recommended method is to use a

licensed professional waste disposal service.[9] Offer surplus and non-recyclable solutions to

a licensed disposal company.[7]

Incineration: The material can be disposed of by controlled incineration with flue gas

scrubbing.[5] This can be achieved by dissolving or mixing the material with a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[9]

Prohibited Disposal Methods:

DO NOT discharge into sewer systems or drains.[2][5]

DO NOT dispose of on the ground or in local landfills without proper treatment, as it may

be subject to Land Disposal Restrictions (LDR).[11]
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DO NOT contaminate water, foodstuffs, or feed with the chemical.[5]

Step 6: Disposal of Contaminated Packaging
Containers that have held γ-Caprolactone must also be disposed of properly.

Rinsing: Containers can be triple-rinsed (or the equivalent).[5] The rinsate should be

collected and treated as hazardous waste.

Recycling/Reconditioning: After proper rinsing, containers can be offered for recycling or

reconditioning.[5]

Landfill: Alternatively, the packaging can be punctured to render it unusable for other

purposes and then disposed of in a sanitary landfill.[5]

Incineration: Combustible packaging materials may be disposed of via controlled

incineration.[5]

Logical Workflow for γ-Caprolactone Disposal
The following diagram illustrates the decision-making process for the proper disposal of γ-

Caprolactone.

Caption: Workflow for the safe disposal of gamma-Caprolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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